Cas no 1261448-41-2 (3-bromo-4-iodobenzene-1-sulfonamide)

• Product Name: 3-bromo-4-iodobenzene-1-sulfonamide
• CAS No: 1261448-41-2
• MF: C₆H₅BrINO₂S
• MW: 361.982871770859
• MDL: MFCD18391633
• CID: 4965594
• PubChem ID: 130160808
• Update Time: 2025-05-19

3-bromo-4-iodobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-iodobenzenesulfonamide
• 3-BROMO-4-IODOBENZENE-1-SULFONAMIDE
• 3-bromo-4-iodobenzene-1-sulfonamide

• MDL： MFCD18391633
• Inchi： 1S/C6H5BrINO2S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3H,(H2,9,10,11)
• InChI Key： YGXUYJDUJUDPQZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)S(N)(=O)=O

Computed Properties

• Exact Mass: 360.82691 g/mol
• Monoisotopic Mass: 360.82691 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 361.99
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5

Additional information on 3-bromo-4-iodobenzene-1-sulfonamide

Comprehensive Guide to 3-Bromo-4-Iodobenzene-1-Sulfonamide (CAS No. 1261448-41-2): Properties, Applications, and Market Insights

3-Bromo-4-iodobenzene-1-sulfonamide (CAS No. 1261448-41-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This halogenated benzene derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science. With the growing demand for sulfonamide-based compounds in medicinal chemistry, this compound plays a pivotal role in developing novel therapeutic agents.

The molecular structure of 3-bromo-4-iodobenzene-1-sulfonamide features both bromine and iodine substituents, which enhance its reactivity in cross-coupling reactions such as Suzuki and Buchwald-Hartwig couplings. Researchers frequently employ this compound in the preparation of aryl sulfonamides, a class of compounds known for their diverse biological activities. Recent studies highlight its potential in targeting enzyme inhibitors, making it a valuable asset in modern drug development pipelines.

One of the most searched questions regarding CAS 1261448-41-2 is its solubility and stability under various conditions. This compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), while remaining stable at room temperature when stored properly. Its thermal stability makes it suitable for high-temperature reactions, a feature highly sought after in industrial applications.

In the context of green chemistry, 3-bromo-4-iodobenzene sulfonamide has been explored as a building block for sustainable synthesis routes. With the increasing focus on environmentally friendly processes, researchers are investigating its use in catalytic reactions that minimize waste generation. This aligns with the global trend toward green synthetic methodologies, a hot topic in current chemical research.

The pharmaceutical industry shows particular interest in 1261448-41-2 due to its potential in creating sulfonamide-containing drugs. Sulfonamides have demonstrated efficacy in various therapeutic areas, including antimicrobial, anticancer, and anti-inflammatory applications. As drug resistance becomes a pressing global health concern, novel sulfonamide derivatives derived from this compound may offer solutions to emerging medical challenges.

From a commercial perspective, the market for bromo-iodo benzene sulfonamides has shown steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Manufacturers are focusing on improving synthesis protocols to enhance yield and purity of 3-bromo-4-iodobenzene-1-sulfonamide, addressing another frequently searched topic in chemical forums and databases.

Analytical characterization of CAS 1261448-41-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The availability of high-purity 3-bromo-4-iodobenzene-1-sulfonamide is crucial for reproducible results in synthetic chemistry experiments.

Recent patent literature reveals innovative applications of 3-bromo-4-iodobenzene sulfonamide in material science, particularly in the development of organic electronic materials. Its unique electronic properties, imparted by the halogen substituents, make it a promising candidate for organic semiconductors and photovoltaic materials. This application area has gained tremendous interest with the push toward renewable energy technologies.

Handling and storage recommendations for 1261448-41-2 include protection from light and moisture, as these factors may affect the compound's stability over time. Proper storage conditions are among the top queries from researchers working with this material, emphasizing the need for clear technical guidance in product documentation.

Future research directions for 3-bromo-4-iodobenzene-1-sulfonamide may explore its use in combinatorial chemistry and high-throughput screening platforms. The compound's versatility makes it an excellent candidate for generating diverse molecular libraries, a strategy increasingly adopted in modern drug discovery programs.

In conclusion, 3-bromo-4-iodobenzene-1-sulfonamide (CAS No. 1261448-41-2) represents an important chemical building block with wide-ranging applications in pharmaceutical research and material science. Its unique structural features and reactivity profile continue to make it a valuable tool for chemists developing next-generation therapeutic agents and functional materials.